Cas no 1249418-69-6 (N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine)

N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine is a synthetic amine derivative featuring a unique structural combination of a 2,3-dihydro-1H-indene core and a 2,2-dimethylpropyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The sterically hindered tert-butyl-like group enhances stability, while the indane moiety offers versatility for further functionalization. Its well-defined molecular structure ensures consistent reactivity, making it suitable for applications in medicinal chemistry, such as the development of receptor modulators or enzyme inhibitors. The compound's purity and synthetic reproducibility are key advantages for research and industrial use.
N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine structure
1249418-69-6 structure
Product Name:N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine
CAS No:1249418-69-6
MF:C14H21N
MW:203.32324385643
CID:5158040
Update Time:2025-10-20

N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine Chemical and Physical Properties

Names and Identifiers

    • N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine
    • n-Neopentyl-2,3-dihydro-1h-inden-5-amine
    • 1H-Inden-5-amine, N-(2,2-dimethylpropyl)-2,3-dihydro-
    • Inchi: 1S/C14H21N/c1-14(2,3)10-15-13-8-7-11-5-4-6-12(11)9-13/h7-9,15H,4-6,10H2,1-3H3
    • InChI Key: GNOCQBSFZCYJQB-UHFFFAOYSA-N
    • SMILES: N(C1C=CC2CCCC=2C=1)CC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 204
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12

N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine Pricemore >>

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Additional information on N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine

Comprehensive Overview of N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine (CAS No. 1249418-69-6)

In the realm of organic chemistry and pharmaceutical research, N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine (CAS No. 1249418-69-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of indenamine derivatives, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "indenamine synthesis", "CAS 1249418-69-6 applications", and "N-(2,2-dimethylpropyl) derivatives" to explore its utility further.

The molecular structure of N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine features a dihydroindene core substituted with an amine group at the 5-position and a 2,2-dimethylpropyl moiety. This configuration imparts distinct physicochemical properties, such as enhanced lipophilicity and stability, making it a candidate for various biomedical and industrial applications. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such compounds, as they align with the demand for sustainable and efficient synthetic routes.

One of the most searched questions related to this compound is: "What are the potential uses of CAS 1249418-69-6 in pharmaceuticals?" Preliminary studies suggest that N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine may serve as a building block for central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Additionally, its structural motifs are being investigated for catalysis and polymer science, where its rigidity and functional groups offer advantages in designing advanced materials.

From an SEO perspective, keywords like "indenamine derivatives suppliers", "CAS 1249418-69-6 price", and "N-(2,2-dimethylpropyl) synthesis protocol" are highly relevant. These terms reflect the commercial and academic demand for this compound. Furthermore, discussions on sustainable synthesis methods and regulatory compliance are trending, as industries strive to balance innovation with environmental responsibility.

In summary, N-(2,2-dimethylpropyl)-2,3-dihydro-1H-inden-5-amine (CAS No. 1249418-69-6) represents a promising area of research with broad applicability. Its integration into drug development pipelines and material engineering underscores its value, while ongoing studies continue to uncover new potentials. For researchers and suppliers alike, staying updated on its synthetic advancements and market trends is essential to leveraging its full capabilities.

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